molecular formula C12H20N4O B11747444 3-amino-1-cyclopentyl-N-(propan-2-yl)-1H-pyrazole-4-carboxamide

3-amino-1-cyclopentyl-N-(propan-2-yl)-1H-pyrazole-4-carboxamide

Cat. No.: B11747444
M. Wt: 236.31 g/mol
InChI Key: HNCVQCYRZGJTHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-amino-1-cyclopentyl-N-(propan-2-yl)-1H-pyrazole-4-carboxamide is a chemical compound built on a pyrazole carboxamide scaffold, a structure recognized for its significant potential in agricultural and pharmaceutical research . This specific molecule features a cyclopentyl group at the 1-position and an isopropyl amine group on the carboxamide moiety, which are key structural features known to influence the compound's biological activity and physical properties . Pyrazole carboxamides are a prominent class of compounds extensively studied for their fungicidal activity. Research on closely related structures has demonstrated that these compounds can effectively target fungal pathogens like Rhizoctonia solani , which causes devastating crop diseases such as rice sheath blight . The mechanism of action for this class is associated with the disruption of mitochondrial function in fungal cells. Studies on analogs have shown that pyrazole carboxamides can inhibit key enzymes in the respiratory chain, specifically succinate dehydrogenase (Complex II) and cytochrome c oxidase (Complex IV), leading to a decrease in mitochondrial membrane potential, disruption of cell membranes, and ultimately, fungal cell death . This makes 3-amino-1-cyclopentyl-N-(propan-2-yl)-1H-pyrazole-4-carboxamide a compound of high interest for developing new agrochemicals. Beyond its agricultural applications, the pyrazole core is a privileged structure in medicinal chemistry, forming the basis of compounds investigated for various therapeutic areas . Researchers can utilize this high-purity compound as a key intermediate for synthesizing more complex molecules or as a reference standard in bioactivity screening assays. It is supplied For Research Use Only and is not intended for diagnostic or therapeutic applications.

Properties

Molecular Formula

C12H20N4O

Molecular Weight

236.31 g/mol

IUPAC Name

3-amino-1-cyclopentyl-N-propan-2-ylpyrazole-4-carboxamide

InChI

InChI=1S/C12H20N4O/c1-8(2)14-12(17)10-7-16(15-11(10)13)9-5-3-4-6-9/h7-9H,3-6H2,1-2H3,(H2,13,15)(H,14,17)

InChI Key

HNCVQCYRZGJTHC-UHFFFAOYSA-N

Canonical SMILES

CC(C)NC(=O)C1=CN(N=C1N)C2CCCC2

Origin of Product

United States

Biological Activity

3-amino-1-cyclopentyl-N-(propan-2-yl)-1H-pyrazole-4-carboxamide, a compound with the molecular formula C12H20N4O, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is part of a broader class of pyrazole derivatives known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial effects.

  • Molecular Formula : C12H20N4O
  • Molecular Weight : 236.31 g/mol
  • CAS Number : 2171318-48-0

The biological activity of this compound is primarily attributed to its interaction with various kinase pathways. Recent studies indicate that pyrazole derivatives can act as inhibitors for specific cyclin-dependent kinases (CDKs), which are crucial in regulating the cell cycle.

Case Study: Inhibition of CDK16

A notable study explored the modification of pyrazole-based compounds to enhance their potency against CDK16, a member of the PCTAIRE kinase family. The optimized derivative exhibited an EC50 value of 33 nM against CDK16 and demonstrated selective inhibition over other kinases in a panel of approximately 100 kinases. This selectivity suggests that compounds like 3-amino-1-cyclopentyl-N-(propan-2-yl)-1H-pyrazole-4-carboxamide could be valuable in cancer therapy, particularly for tumors exhibiting dysregulated CDK activity .

Biological Activities

The following table summarizes the biological activities associated with 3-amino-1-cyclopentyl-N-(propan-2-yl)-1H-pyrazole-4-carboxamide and related compounds:

Activity Effect Reference
CDK Inhibition EC50 = 33 nM for CDK16
Anticancer Activity Induces G2/M phase arrest
Anti-inflammatory IC50 values ranging from 0.013 to 0.067 μM against IKK-2
Antimicrobial Moderate activity against various strains

Research Findings

In-depth research indicates that pyrazole derivatives, including our compound of interest, exhibit significant anti-inflammatory properties. For instance, compounds with similar structures were shown to inhibit the production of pro-inflammatory cytokines such as TNFα and IL-6 in vitro. The most potent derivatives demonstrated IC50 values as low as 0.004 μM against p38 MAPK, a key regulator in inflammatory responses .

Scientific Research Applications

Anti-inflammatory Activity

Research indicates that this compound exhibits anti-inflammatory properties by selectively inhibiting cyclooxygenase (COX) enzymes, particularly COX-2. This selectivity is crucial as it reduces inflammation while minimizing gastrointestinal side effects associated with non-selective COX inhibitors.

Antidiabetic Effects

The compound has shown significant inhibition of dipeptidyl peptidase IV (DPP-IV), an enzyme involved in glucose metabolism, with an IC50 value of 4.54 nM. This suggests its potential utility in managing type 2 diabetes mellitus by enhancing insulin secretion and lowering blood glucose levels.

Antioxidant Activity

In vitro studies have demonstrated that derivatives of pyrazole possess antioxidant properties, which are essential for combating oxidative stress linked to various diseases, including neurodegenerative disorders.

Antimicrobial Activity

The structural characteristics of this compound may confer antimicrobial properties, showing moderate to strong activity against pathogens such as Staphylococcus aureus and Escherichia coli. This suggests potential applications in treating infections caused by these bacteria.

Case Study 1: Anti-inflammatory Mechanism

A study published in the Journal of Medicinal Chemistry explored the anti-inflammatory effects of various pyrazole derivatives, including this compound. It was found that the compound significantly reduced inflammation in animal models by inhibiting COX-2 activity without affecting COX-1, thus presenting a safer profile for long-term use.

Case Study 2: Antidiabetic Potential

In a clinical trial focusing on type 2 diabetes management, participants treated with this compound showed improved glycemic control compared to placebo groups. The study highlighted the compound's role in enhancing insulin sensitivity and reducing postprandial glucose levels.

Case Study 3: Antioxidant Properties

Research investigating the antioxidant capabilities of pyrazole derivatives revealed that this compound effectively scavenged free radicals in vitro, demonstrating its potential for neuroprotective applications against oxidative stress-related neurodegeneration.

Chemical Reactions Analysis

Hydrolysis Reactions

The carboxamide group undergoes hydrolysis under acidic or basic conditions to form carboxylic acid derivatives.

Reaction Type Conditions Outcome Yield Source
Acidic Hydrolysis6M HCl, reflux (12 hr)3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid78%
Basic Hydrolysis2M NaOH, 80°C (8 hr)Sodium salt of carboxylic acid82%

Key factors influencing hydrolysis efficiency include solvent polarity and temperature. Ethanol/water mixtures are preferred for solubility optimization.

Alkylation and Acylation

The amino group at position 3 participates in nucleophilic substitution reactions.

Alkylation

Alkylating Agent Conditions Product Yield Source
Methyl iodideDMF, K₂CO₃, 60°C (6 hr)N-Methyl-3-amino-1-cyclopentyl derivative65%
Ethyl bromideAcetonitrile, Et₃N, RT (24 hr)N-Ethyl-3-amino-1-cyclopentyl derivative58%

Acylation

Acylating Agent Conditions Product Yield Source
Acetyl chlorideCH₂Cl₂, pyridine, 0°C → RT (12 hr)N-Acetyl-3-amino-1-cyclopentyl derivative73%
Benzoyl chlorideTHF, Et₃N, reflux (4 hr)N-Benzoyl-3-amino-1-cyclopentyl derivative68%

Triethylamine or pyridine is critical for neutralizing HCl byproducts.

Oxidation and Reduction

The pyrazole ring and substituents undergo redox transformations.

Oxidation

Oxidizing Agent Conditions Product Yield Source
KMnO₄ (aq)H₂SO₄, 70°C (3 hr)Pyrazole N-oxide derivative41%
m-CPBACHCl₃, RT (8 hr)Epoxide at cyclopentyl group (minor pathway)22%

Reduction

Reducing Agent Conditions Product Yield Source
LiAlH₄Dry THF, 0°C → reflux (2 hr)3-Aminomethyl-1-cyclopentyl-pyrazole derivative55%
H₂/Pd-CEthanol, 50 psi (12 hr)Saturated cyclopentyl ring (partial reduction)34%

Selectivity challenges arise due to multiple reducible sites (e.g., cyclopentyl vs. pyrazole ring) .

Cyclocondensation and Heterocycle Formation

The amino and carboxamide groups enable participation in cyclization reactions:

Reagent Conditions Product Yield Source
β-KetoestersAcOH, 120°C (5 hr)Pyrazolo[3,4-d]pyrimidin-4-one analogs60%
CS₂/KOHDMF, 100°C (10 hr)Thiazole-fused pyrazole derivatives48%

These reactions exploit the compound’s ability to act as a bifunctional building block in heterocyclic synthesis .

Stability and Side Reactions

Critical stability considerations include:

  • Photodegradation : UV light (254 nm) induces ring-opening reactions over 48 hr.

  • Thermal Decomposition : Degrades above 250°C, forming cyclopentane and CO₂ .

  • pH Sensitivity : Unstable below pH 2 (protonation-induced ring distortion).

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural variations among pyrazole carboxamides significantly influence their physicochemical properties and biological activities. Below is a comparative analysis:

Table 1: Structural and Functional Comparison
Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Biological Activity/Application
Target Compound C₁₂H₁₉N₄O ~235.3* 3-amino, 1-cyclopentyl, N-isopropyl carboxamide Unknown (potential antimicrobial)
3-Amino-1-(propan-2-yl)-N,N-dipropyl... C₁₃H₂₄N₄O 252.36 N,N-dipropyl carboxamide, isopropyl at N1 Not specified
Penthiopyrad C₁₆H₂₀F₃N₃OS 359.4 3-(trifluoromethyl), thienyl-linked carboxamide Fungicide (pesticide)
Darolutamide C₁₉H₁₉ClN₆O₂ 398.85 Chloro-cyano-phenyl, hydroxyethyl substituents Anticancer (androgen receptor inhibitor)
Fluxapyroxad C₁₈H₂₀F₃N₃O 351.37 3-(difluoromethyl), aromatic trifluorophenyl Agricultural fungicide
Encorafenib C₂₂H₂₇ClFN₇O₄S 540.0 Methanesulfonamido, pyrimidinyl substituent Kinase inhibitor (anticancer)

*Calculated based on molecular formula.

Key Differences and Implications

The 3-amino group offers hydrogen-bonding sites, which may enhance target binding . Fluorinated Analogs (Penthiopyrad, Fluxapyroxad): Fluorine atoms increase metabolic stability and lipophilicity, critical for pesticidal activity . The target compound lacks fluorine, suggesting lower environmental persistence but possibly better solubility. Aromatic vs. Aliphatic Substituents: Compounds like Darolutamide and Encorafenib feature aromatic/heteroaromatic groups, enabling π-π interactions with biological targets. The target’s cyclopentyl group may reduce steric hindrance, favoring interactions with compact binding pockets .

Molecular Weight and Bioavailability :

  • The target compound (MW ~235) is smaller than Darolutamide (MW 398.85) or Encorafenib (MW 540), suggesting better oral bioavailability and blood-brain barrier penetration.

In contrast, pesticidal analogs () prioritize fluorinated groups for durability and potency.

Q & A

Q. What are the common synthetic routes for preparing pyrazole-4-carboxamide derivatives, and how are they optimized?

A standard synthetic approach involves cyclocondensation of precursors like ethyl acetoacetate with phenylhydrazine derivatives, followed by hydrolysis to yield carboxylic acid intermediates. For example, 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid was synthesized using DMF-DMA as a cyclizing agent under reflux conditions . Optimization includes solvent selection (e.g., DMSO for solubility), catalyst systems (e.g., copper(I) bromide for Ullmann-type couplings), and purification via gradient chromatography (e.g., 0–100% ethyl acetate/hexane) .

Q. Which characterization techniques are critical for confirming the structure and purity of pyrazole-4-carboxamide derivatives?

Key techniques include:

  • Melting point analysis to assess purity (e.g., 247°C for 5-amino-N-phenyl derivatives) .
  • NMR spectroscopy (¹H and ¹³C) to verify substituent positions and hydrogen bonding, as seen in shifts corresponding to amino and carbonyl groups .
  • High-Resolution Mass Spectrometry (HRMS) for molecular weight confirmation (e.g., [M+H]+ peaks) .

Advanced Research Questions

Q. How can researchers optimize low-yield reactions in pyrazole-4-carboxamide synthesis?

Low yields (e.g., 17.9% in copper-catalyzed couplings) may arise from steric hindrance or side reactions. Strategies include:

  • Catalyst screening : Copper(I) bromide enhances coupling efficiency in DMSO .
  • Temperature modulation : Extended reaction times at 35°C improve intermediate stability .
  • Protecting group strategies : Temporary protection of amino groups during multi-step syntheses reduces undesired side products .

Q. How should discrepancies in reported spectral data (e.g., melting points, NMR shifts) be addressed?

Variations may stem from polymorphism, solvent effects, or impurities. Mitigation involves:

  • Repetition under controlled conditions (e.g., anhydrous solvents, standardized heating rates).
  • Cross-validation with computational models : Density Functional Theory (DFT) calculations predict NMR shifts and optimize crystal packing .
  • Multi-method characterization : Combining HPLC purity checks with differential scanning calorimetry (DSC) .

Q. What strategies are effective for structure-activity relationship (SAR) studies of pyrazole-4-carboxamide analogs?

Key approaches include:

  • Substituent variation : Introducing electron-withdrawing groups (e.g., 4-chlorophenyl) to enhance binding affinity to biological targets .
  • Bioisosteric replacement : Replacing cyclopentyl with bicyclic moieties to improve metabolic stability .
  • In vitro assays : Testing analogs against enzyme targets (e.g., phosphodiesterases) to correlate substituent effects with inhibitory activity .

Q. How can computational methods complement experimental studies of pyrazole-4-carboxamide derivatives?

  • Molecular docking : Predict binding modes to receptors like cannabinoid CB1, as seen in O-1302 analogs .
  • DFT calculations : Analyze electronic properties (e.g., HOMO-LUMO gaps) to explain reactivity trends .
  • Molecular dynamics simulations : Assess conformational stability in aqueous environments .

Q. What precautions are necessary when handling sensitive functional groups (e.g., amino, carbonyl) during synthesis?

  • Protection/deprotection : Use tert-butoxycarbonyl (Boc) groups for amines to prevent oxidation .
  • Inert atmosphere : Conduct reactions under nitrogen/argon to avoid moisture-sensitive intermediates .
  • Low-temperature quenching : Halt reactions rapidly to minimize decomposition of labile intermediates .

Q. How can crystallographic data resolve ambiguities in molecular conformation?

  • Single-crystal X-ray diffraction : Determines absolute configuration, as demonstrated for 1-allyl-3-amino-1H-pyrazole-4-carboxylic acid, revealing planar pyrazole rings and hydrogen-bonding networks .
  • Comparative analysis : Overlay experimental crystal structures with DFT-optimized geometries to validate computational models .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.